2-Amino-1-(4-bromo-2-fluorophenyl)-4-(5-ethylthiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• CAS No.: 441783-10-4
• Molecular Formula: C22H19BrFN3OS
• Molecular Weight: 472.4 g/mol
• IUPAC Name: 2-amino-1-(4-bromo-2-fluorophenyl)-4-(5-ethylthiophen-2-yl)-5-oxo-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C22H19BrFN3OS/c1-2-13-7-9-19(29-13)20-14(11-25)22(26)27(16-8-6-12(23)10-15(16)24)17-4-3-5-18(28)21(17)20/h6-10,20H,2-5,26H2,1H3
• InChI Key: NINPPSFATKRWGA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C2C(=C(N(C3=C2C(=O)CCC3)C4=C(C=C(C=C4)Br)F)N)C#N

Description

The compound 2-Amino-1-(4-bromo-2-fluorophenyl)-4-(5-ethylthiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a hexahydroquinoline derivative featuring a bromo-fluorophenyl substituent at position 1, a 5-ethylthiophen-2-yl group at position 4, and a cyano group at position 2. The ethyl group on the thiophene ring may enhance metabolic stability compared to smaller alkyl substituents, while the bromo-fluoro combination on the phenyl ring likely influences electronic properties and binding interactions .

Biological Activity

The compound 2-Amino-1-(4-bromo-2-fluorophenyl)-4-(5-ethylthiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a complex heterocyclic molecule with significant potential in medicinal chemistry due to its unique structural features. Its molecular formula is $C_{22}H_{19}BrFN_3OS_2$ with a molecular weight of approximately 440.36 g/mol. This compound is characterized by a quinoline backbone and halogenated phenyl groups that enhance its biological activity.

Structural Characteristics

The structural complexity of this compound includes:

• Quinoline Backbone : Known for diverse biological activities.
• Bromine and Fluorine Substituents : These halogens can influence the reactivity and biological interactions of the compound.

The presence of a thiophene ring and a carbonitrile group further contributes to its potential pharmacological properties.

Biological Activities

Research indicates that compounds with similar structures often exhibit significant biological activities. The following are key areas where this compound may show efficacy:

Anticancer Activity

Studies on structurally related compounds have demonstrated anticancer properties. For instance, several derivatives have shown potent antiproliferative effects against various human tumor cell lines. A comparative analysis reveals that:

Compound	IC50 (μM)	Target Cell Line
Derivative A	0.5	HT-29 Colon Carcinoma
Derivative B	0.15	EA.hy926 Endothelial Cells
Derivative C	0.4	HCT116 Cells

These findings suggest that modifications in substituents can lead to enhanced potency against specific cancer types .

The mechanism of action for anticancer activity often involves:

• Microtubule Disruption : Compounds similar to the target molecule disrupt microtubule formation, leading to cell cycle arrest in the G2/M phase.
• Anti-Angiogenic Effects : Inhibition of angiogenesis has been observed in vitro and in vivo, contributing to reduced tumor growth .

Case Studies

• Antiproliferative Studies : A series of related compounds were tested against eight human tumor cell lines using MTT assays. Compounds with bromo substitutions showed higher activity compared to their iodo counterparts, indicating the importance of halogen choice on biological efficacy .
• Cell Cycle Analysis : Flow cytometry studies revealed that treatment with certain derivatives led to significant increases in G2/M phase populations, indicating effective cell cycle arrest mechanisms .

Pharmacological Potential

The structural features of 2-Amino-1-(4-bromo-2-fluorophenyl)-4-(5-ethylthiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile position it as a promising candidate for further development in medicinal chemistry:

• Medicinal Chemistry Applications : The unique combination of functional groups suggests potential for developing new drugs targeting cancer and possibly other diseases.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Variations and Their Implications

The following table summarizes key structural differences between the target compound and its analogues:

Compound ID/Reference	Position 1 Substituent	Position 4 Substituent	Notable Features
Target Compound	4-Bromo-2-fluorophenyl	5-Ethylthiophen-2-yl	Enhanced lipophilicity (Br, F, ethyl)
	4-Bromophenyl	2-(Ethylthio)thiophen-3-yl	Lacks fluorine; thiophene-S-ethyl linkage
	4-Chlorophenyl	5-Bromothiophen-2-yl	Bromothiophene; Cl vs. Br/F on phenyl
	3-Chloro-2-methylphenyl	5-(tert-Butyl)thiophen-2-yl	Steric bulk (tert-butyl); chloro-methyl
	4-Fluorophenyl	Pyridin-3-yl	Heteroaromatic pyridine vs. thiophene
	4-Chlorophenyl	4-(Dimethylamino)phenyl	Electron-rich dimethylamino group
	2-(Trifluoromethyl)phenyl	4-Methoxyphenyl	Strong electron-withdrawing CF3 group

Key Observations:

• Halogen Effects : The bromo-fluoro combination in the target compound may improve binding affinity in hydrophobic pockets compared to purely brominated () or chlorinated () analogues. Fluorine’s electronegativity can also modulate pKa and bioavailability .
• Thiophene vs.

Physicochemical and Conformational Properties

Table 2: Comparative Physicochemical Data (Inferred from Structural Features)

Property	Target Compound
Molecular Weight (g/mol)	~490	~475	~485	~520
LogP (Estimated)	3.8–4.2	3.5–3.9	4.0–4.5	4.5–5.0
Hydrogen Bond Acceptors	5	5	5	6
Rotatable Bonds	4	5	4	3
Ring Puckering (Hexahydroquinoline Core)	Moderate distortion due to ethylthiophene	Planar conformation (S-ethyl thiophene)	Steric hindrance from bromothiophene	High rigidity (CF3, methoxy)

Structural Insights:

• Solubility : The trifluoromethyl group in significantly increases LogP, suggesting lower aqueous solubility compared to the target compound .